Cas no 38858-98-9 (1H-Pyrazole, 1-acetyl-3-phenyl-)

1H-Pyrazole, 1-acetyl-3-phenyl- structure
38858-98-9 structure
Product Name:1H-Pyrazole, 1-acetyl-3-phenyl-
CAS No:38858-98-9
MF:C11H10N2O
MW:186.20990228653
CID:1492446
PubChem ID:15768370
Update Time:2025-04-21

1H-Pyrazole, 1-acetyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-acetyl-3-phenyl-
    • 1-(3-phenylpyrazol-1-yl)ethanone
    • 1-Acetyl-3-phenyl-1H-pyrazole
    • 38858-98-9
    • DTXSID70578145
    • 1-(3-Phenyl-1H-pyrazol-1-yl)ethan-1-one
    • Inchi: 1S/C11H10N2O/c1-9(14)13-8-7-11(12-13)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: ZZEDMOLFOCWOCK-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 186.0794
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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